2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H21N3O2/c1-15-11-12-16(2)18(14-15)26-24(29)20-19-10-6-7-13-27(19)22(21(20)25)23(28)17-8-4-3-5-9-17/h3-14H,25H2,1-2H3,(H,26,29)
• InChI Key: SIDFEHYSSXXJRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide is a chemical compound that has gained attention for its potential applications in scientific research. This compound is a member of the indolizine family and has been synthesized using various methods.

Scientific Research Applications

Chemical Synthesis and Transformations

The scientific research on compounds related to 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide focuses primarily on their synthesis and potential applications in various fields, including medicinal chemistry and material science. One study details the preparation of ethyl 3-(benzoylamino)-1H-indole-2-carboxylates through a reaction involving ethyl 2-(benzoylamino)-3-(phenylhydrazono)propanoates and polyphosphoric acid, demonstrating a method that could potentially be applied to the synthesis of compounds like 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide for further research and development Cucek & Verček, 2008.

Antibacterial and Anticancer Activities

Further derivatives of similar structures have been explored for their antibacterial activities, providing a foundation for understanding the potential biological activities of 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide. The synthesis and evaluation of these derivatives highlight the compound's potential as a basis for developing new antibacterial agents Bildirici, Şener, & Tozlu, 2007.

Anti-Tuberculosis, Anti-Inflammatory, and Anticancer Properties

A series of substituted 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides, which are structurally related to 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide, have shown promising in vitro activities against tuberculosis, cancer, inflammation, and bacteria. These findings suggest the potential for compounds like 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide to be used in the development of new therapeutic agents Mahanthesha, Suresh, & Naik, 2022.

Material Science Applications

The synthesis of crystallochromic indolizine dyes via a base- and catalyst-free photochemical route, involving indolizine derivatives, underscores the potential use of 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide in the development of new materials with unique optical properties. This application is particularly relevant in the fields of sensors, displays, and other photonic devices Dohmen, Ihmels, Kreienmeier, & Patrick, 2019.

Domino Reactions in Organic Synthesis

The compound has also been implicated in research focusing on one-pot domino reactions, where its derivatives are synthesized through innovative and efficient methodologies. These studies contribute to the broader understanding of how compounds like 2-amino-3-benzoyl-N-(2,5-dimethylphenyl)indolizine-1-carboxamide can be synthesized and manipulated for various scientific applications Ziyaadini, Hazeri, Maghsoodlou, Habibi‐Khorassani, & Willis, 2011.